Cas no 32748-30-4 (Benzene, 1-chloro-4-[(dichloromethyl)sulfonyl]-)

• Product Name: Benzene, 1-chloro-4-[(dichloromethyl)sulfonyl]-
• CAS No: 32748-30-4
• MF: C₇H₅Cl₃O₂S
• MW: 259.537398099899
• CID: 1457601
• PubChem ID: 759446
• Update Time: 2025-07-19

Benzene, 1-chloro-4-[(dichloromethyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-chloro-4-[(dichloromethyl)sulfonyl]-
• Z57238997
• 1-Chloro-4-((dichloromethyl)sulfonyl)benzene
• 32748-30-4
• 1-CHLORO-4-DICHLOROMETHANESULFONYLBENZENE
• STK081642
• G74371
• EU-0033455
• 1-chloro-4-[(dichloromethyl)sulfonyl]benzene
• Cambridge id 5181734
• AKOS001448192

• Inchi： 1S/C7H5Cl3O2S/c8-5-1-3-6(4-2-5)13(11,12)7(9)10/h1-4,7H
• InChI Key： DPMGHIZQJJURTF-UHFFFAOYSA-N
• SMILES： ClC(S(C1C=CC(=CC=1)Cl)(=O)=O)Cl

Computed Properties

• Exact Mass: 257.90775
• Monoisotopic Mass: 257.907584g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 42.5Ų

Experimental Properties

• PSA: 34.14

Additional information on Benzene, 1-chloro-4-[(dichloromethyl)sulfonyl]-

Comprehensive Overview of Benzene, 1-chloro-4-[(dichloromethyl)sulfonyl]- (CAS No. 32748-30-4)

Benzene, 1-chloro-4-[(dichloromethyl)sulfonyl]- (CAS No. 32748-30-4) is a specialized organic compound that has garnered significant attention in industrial and research applications. This compound, characterized by its unique sulfonyl and chloro functional groups, plays a pivotal role in advanced chemical synthesis. Its molecular structure, featuring a dichloromethylsulfonyl moiety attached to a chlorinated benzene ring, makes it a versatile intermediate in the production of high-performance materials and fine chemicals.

In recent years, the demand for sulfonyl-containing compounds like Benzene, 1-chloro-4-[(dichloromethyl)sulfonyl]- has surged due to their applications in pharmaceuticals, agrochemicals, and specialty polymers. Researchers and manufacturers are increasingly exploring its potential as a building block for sustainable chemistry and green synthesis. This aligns with the global shift toward eco-friendly industrial processes, a topic highly searched in AI-driven research and scientific databases.

The compound's CAS No. 32748-30-4 is frequently queried in chemical databases and patent literature, reflecting its relevance in intellectual property and innovation. Its synthesis often involves electrophilic aromatic substitution and sulfonation reactions, which are key areas of interest for organic chemists. Additionally, its stability under various conditions makes it a candidate for high-temperature applications and catalysis.

From an environmental perspective, the degradation pathways and biodegradability of Benzene, 1-chloro-4-[(dichloromethyl)sulfonyl]- are subjects of ongoing study. With growing concerns about chemical persistence and ecotoxicity, researchers are investigating its behavior in aquatic and terrestrial ecosystems. These studies are critical for ensuring compliance with REACH regulations and other global chemical safety standards.

In the context of material science, this compound is explored for its potential in creating advanced polymers with enhanced thermal and mechanical properties. Its incorporation into nanocomposites and coating materials has shown promise in improving durability and performance. Such applications are highly searched in academic journals and industry reports, underscoring its multidisciplinary importance.

Furthermore, the analytical characterization of Benzene, 1-chloro-4-[(dichloromethyl)sulfonyl]- involves techniques like NMR spectroscopy, mass spectrometry, and HPLC. These methods are essential for quality control and purity assessment, which are critical for its use in high-precision applications. The compound's spectral data is often referenced in chemical handbooks and online repositories, making it a valuable resource for chemists worldwide.

As the scientific community continues to explore novel synthetic routes and applications for CAS No. 32748-30-4, its role in cutting-edge research is expected to expand. Whether in drug discovery, advanced materials, or environmental science, this compound exemplifies the intersection of innovation and practicality. Its study not only advances chemical knowledge but also addresses real-world challenges in sustainability and technology.